1-[[[1-[(4-Cyanophenyl)methyl]piperidin-4-yl]amino]methyl]cyclopentane-1-carboxamide

• IUPAC Name: 1-[[[1-[(4-cyanophenyl)methyl]piperidin-4-yl]amino]methyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C20H28N4O/c21-13-16-3-5-17(6-4-16)14-24-11-7-18(8-12-24)23-15-20(19(22)25)9-1-2-10-20/h3-6,18,23H,1-2,7-12,14-15H2,(H2,22,25)
• InChI Key: YYDGZLIGPWKLPB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC2CCN(CC2)CC3=CC=C(C=C3)C#N)C(=O)N
• Molecular Formula: C20H28N4O
• Molecular Weight: 340.5 g/mol
• CAS No.: 2126161-15-5

Description

1-[[[1-[(4-Cyanophenyl)methyl]piperidin-4-yl]amino]methyl]cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C20H28N4O and its molecular weight is 340.471. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

• Research on piperidinium derivatives explores innovative synthetic pathways, demonstrating the compound's utility in the synthesis of heterocyclic structures, such as tetraazatricyclo and carboxamides, which are pivotal in the development of new pharmaceuticals and materials (Dotsenko et al., 2012).
• Studies on enamine chemistry highlight the transformation of cyclohexanones into enaminones and their subsequent reduction, showcasing the compound's role in generating structurally diverse molecules with potential biological activity (Carlsson & Lawesson, 1982).

Medicinal Chemistry and Drug Discovery

• A study on the crystal structure and Hirshfeld surface analysis of acetoacetanilide-based reaction products reveals the compound's potential in designing novel molecular structures with specific biological activities (Naghiyev et al., 2020).
• PET imaging research utilizing macrophage colony-stimulating factor 1 receptor (CSF1R) targets demonstrates the compound's applicability in neuroinflammation studies and its potential in developing new diagnostics and therapeutic agents for neuropsychiatric disorders (Horti et al., 2019).

Structural Analysis and Materials Science

• Investigations into the hydrogen bonding of anticonvulsant enaminones provide insights into the structural requirements for bioactive molecules, contributing to the rational design of new drugs (Kubicki et al., 2000).
• Synthesis of new tetrahydrobenzo[b]thiophene derivatives under microwave irradiation showcases the compound's relevance in accelerating chemical reactions, which is crucial for the development of materials and efficient synthesis of pharmaceuticals (Abdalha et al., 2011).